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Introduction

Rilpivirine is a non-nucleoside reverse transcriptase inhibitor (NNRTI) used in the treatment of

HIV-1 infections.[1][2] Accurate quantification of Rilpivirine in biological matrices is crucial for

pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence studies in clinical

trials.[3] This document provides a detailed standard operating procedure (SOP) for the

quantification of Rilpivirine in human plasma using Liquid Chromatography with tandem mass

spectrometry (LC-MS/MS), a highly sensitive and selective method.[4] The described method is

validated according to the U.S. Food and Drug Administration (FDA) and International Council

for Harmonisation (ICH) guidelines for bioanalytical method validation.[5][6][7]

Experimental Protocols
1. Materials and Reagents

Rilpivirine reference standard

Rilpivirine-d6 (internal standard, IS)[3][8]

HPLC-grade methanol, acetonitrile, methyl-tert-butyl ether, and diethyl ether[1][3]

Formic acid and ammonium acetate[1]
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Human plasma (blank)

Deionized water

2. Instrumentation

High-Performance Liquid Chromatography (HPLC) system

Triple quadrupole tandem mass spectrometer with an electrospray ionization (ESI) source[3]

Analytical column: Gemini C18 (150 × 4.6 mm, 5 µm) or equivalent[3]

3. Preparation of Solutions

Stock Solutions (1 mg/mL): Separately weigh and dissolve Rilpivirine and Rilpivirine-d6 in

methanol to prepare individual stock solutions.[4]

Working Standard Solutions: Prepare serial dilutions of the Rilpivirine stock solution with a

50:50 methanol/water mixture to create calibration standards and quality control (QC)

samples.[8]

Internal Standard (IS) Working Solution (50 ng/mL): Dilute the Rilpivirine-d6 stock solution

with a 50:50 methanol/water mixture.[8]

4. Sample Preparation (Liquid-Liquid Extraction)

Pipette 50 µL of human plasma (calibration standard, QC, or unknown sample) into a

microcentrifuge tube.[3][8]

Add a fixed amount of the Rilpivirine-d6 internal standard working solution.[4]

Add a mixture of methyl-tert-butyl ether and diethyl ether.[3][4]

Vortex for 10 minutes to ensure thorough mixing.[8]

Centrifuge at 10,000 rpm for 5 minutes to separate the organic and aqueous layers.[8][4]

Transfer the upper organic layer to a clean tube.[8]
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Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.[8]

Reconstitute the residue in 200 µL of the mobile phase.[8]

Inject 10 µL of the reconstituted sample into the LC-MS/MS system.[8]

5. LC-MS/MS Conditions

Mobile Phase: A mixture of acetonitrile, methanol, and 0.1% acetic acid in 5 mM ammonium

acetate.[1]

Flow Rate: 0.6 mL/min.[1]

Column: Gemini C18 (150 × 4.6 mm, 5 µm).[3]

Ionization Mode: Positive electrospray ionization (ESI).[3]

Monitored Transitions:

Rilpivirine: m/z 367.1 → 128.0[3]

Rilpivirine-d6 (IS): m/z 373.2 → 134.2[3]

Data Presentation
Table 1: LC-MS/MS Method Parameters
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Parameter Value Reference

Analytical Column
Gemini C18 (150 × 4.6 mm, 5

µm)
[3]

Mobile Phase

Acetonitrile, methanol, 0.1%

acetic acid in 5 mM ammonium

acetate

[1]

Flow Rate 0.6 mL/min [1]

Injection Volume 10 µL [8]

Run Time 2.2 min [3]

Ionization Mode Positive ESI [3]

Rilpivirine Transition m/z 367.1 → 128.0 [3]

Rilpivirine-d6 IS Transition m/z 373.2 → 134.2 [3]

Table 2: Method Validation Summary
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Validation
Parameter

Acceptance
Criteria

Result Reference

Linearity Range

(ng/mL)

Correlation coefficient

(r²) > 0.99
0.5 - 200 [3][8]

Lower Limit of

Quantification (LLOQ)

(ng/mL)

Signal-to-noise ratio ≥

5
0.5 [8]

Accuracy (% Bias)
Within ±15% (±20% at

LLOQ)
Within ±15% [8]

Precision (%RSD)
< 15% (< 20% at

LLOQ)
< 15% [8]

Mean Extraction

Recovery

Consistent and

reproducible

Rilpivirine: 94.9%,

Rilpivirine-d6: 99.9%
[3][8]

Matrix Effect
IS-normalized matrix

factors close to 1
0.98 to 1.02 [3][8]

Table 3: Stability of Rilpivirine in Human Plasma

Stability Condition
Acceptance
Criteria

Result Reference

Bench-top (18 hours

at ambient

temperature)

Within ±15% of initial

concentration
Stable [1]

Freeze-thaw (3 cycles

at -20°C and -70°C)

Within ±15% of initial

concentration
Stable [1]

Long-term (15 days at

-20°C and -70°C)

Within ±15% of initial

concentration
Stable [1]

Mandatory Visualization
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Sample Preparation

LC-MS/MS Analysis

Data Processing
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Add Methyl-tert-butyl ether
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Vortex (10 min)

Centrifuge (10,000 rpm, 5 min)

Transfer Organic Layer

Evaporate to Dryness

Reconstitute in Mobile Phase

Inject 10 µL into LC-MS/MS

Chromatographic Separation
(Gemini C18)

Mass Spectrometric Detection
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Generate Report
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Caption: Workflow for Rilpivirine quantification in human plasma.
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Core Validation Parameters Sample Handling & Integrity Reproducibility

Bioanalytical Method Validation

Selectivity & Specificity Accuracy Precision Calibration Curve
(Linearity, Range, LLOQ) Extraction Recovery Matrix Effect Stability

(Freeze-thaw, Bench-top, Long-term) Incurred Sample Reanalysis
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Caption: Key parameters for bioanalytical method validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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